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Compound of Interest

Compound Name: Tyrphostin AG1433

Cat. No.: B1665623 Get Quote

Application Notes and Protocols: Tyrphostin
AG1433
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Tyrphostin
AG1433, a potent inhibitor of Platelet-Derived Growth Factor Receptor β (PDGFRβ) and

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) kinases.

Introduction
Tyrphostin AG1433 is a selective tyrosine kinase inhibitor that plays a crucial role in blocking

angiogenesis and cell proliferation. It specifically targets PDGFRβ and VEGFR-2, key receptors

implicated in various signaling pathways that drive tumor growth and blood vessel formation.[1]

[2][3] This document offers a comprehensive guide for utilizing Tyrphostin AG1433 in in vitro

studies, complete with detailed protocols for preparing stock solutions and determining final

concentrations in cell culture media.

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for Tyrphostin AG1433.

Table 1: Properties of Tyrphostin AG1433
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Property Value Reference

Synonyms SU1433, AG1433 [1][2]

Molecular Weight 266.29 g/mol [2]

IC50 (PDGFRβ) 5.0 μM [1][2][3]

IC50 (VEGFR-2/KDR) 9.3 μM [1][2][3]

Solubility Soluble in DMSO [3]

Table 2: Recommended Storage Conditions

Form Storage Temperature Duration

Powder -20°C Up to 3 years

Stock Solution (in DMSO) -20°C Up to 1 month

Stock Solution (in DMSO) -80°C Up to 6 months

Table 3: Example Working Concentrations for Glioblastoma (GB8B) Cells

Concentration
Range

Incubation Time Effect Reference

0.1 - 100 μM 72 hours

Induces moderate,

concentration-

dependent cytotoxicity

[1][4]

Experimental Protocols
Preparation of Tyrphostin AG1433 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG1433 in

Dimethyl Sulfoxide (DMSO).

Materials:
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Tyrphostin AG1433 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * 0.26629 g/mol * Volume (L) For example, to prepare 1 mL (0.001 L) of

a 10 mM stock solution, you will need 2.66 mg of Tyrphostin AG1433.

Weigh the powder: Carefully weigh the calculated amount of Tyrphostin AG1433 powder in

a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

Dissolve the powder: Vortex the tube until the Tyrphostin AG1433 is completely dissolved.

Gentle warming to 37°C and sonication can aid in dissolution if necessary.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage or -80°C for long-term storage.

Calculation and Preparation of Final Concentration in
Media
This protocol outlines the steps to dilute the Tyrphostin AG1433 stock solution to the desired

final concentration in cell culture media.

Materials:

10 mM Tyrphostin AG1433 stock solution in DMSO
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Pre-warmed complete cell culture media

Sterile conical tubes or culture plates

Calibrated pipettes

Procedure:

Determine the final concentration: Based on literature or preliminary experiments, decide on

the final concentration of Tyrphostin AG1433 to be used in your assay. For example, a

starting concentration of 10 μM is often used.

Calculate the required volume of stock solution: Use the following formula (C1V1 = C2V2):

(Concentration of stock) * (Volume of stock) = (Final concentration) * (Final volume of media)

For example, to prepare 10 mL of media with a final concentration of 10 μM from a 10 mM

stock solution: (10,000 μM) * V1 = (10 μM) * (10 mL) V1 = (10 μM * 10 mL) / 10,000 μM =

0.01 mL = 10 μL

Prepare the final solution: a. Add the desired final volume of pre-warmed complete cell

culture media to a sterile conical tube or directly to the wells of a culture plate. b. Add the

calculated volume of the 10 mM Tyrphostin AG1433 stock solution to the media. c. Gently

mix by pipetting up and down or by swirling the plate.

Control Group: Prepare a vehicle control by adding the same volume of DMSO (without

Tyrphostin AG1433) to an equivalent volume of cell culture media. This is crucial to account

for any potential effects of the solvent on the cells.

Incubate: Treat the cells with the prepared media containing Tyrphostin AG1433 and the

vehicle control for the desired duration of the experiment.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing and using Tyrphostin AG1433.
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Tyrphostin AG1433 Mechanism of Action
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Caption: Inhibition of PDGFRβ and VEGFR-2 signaling by Tyrphostin AG1433.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Calculating the final concentration of Tyrphostin
AG1433 in media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665623#calculating-the-final-concentration-of-
tyrphostin-ag1433-in-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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